Cas no 34086-50-5 (Alpinumisoflavone)

• Product Name: Alpinumisoflavone
• CAS No: 34086-50-5
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• CID: 308632
• PubChem ID: 5490139
• Update Time: 2025-05-24

Alpinumisoflavone Chemical and Physical Properties

Names and Identifiers

• Alpinumisoflavone
• 5-Hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-
• 5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethylpyrano[3,2-g]chromen-6-one
• 5-hydroxy-3-(4-hydroxy-phenyl)-8,8-dimethyl-8H-pyrano[3,2-g]chromen-4-one
• AC1NURLS
• alpiniumisoflavone
• CHEBI:507149
• CHEBI:69746
• CHEMBL238628
• SureCN571695
• [ "" ]
• BDBM50200542
• B0005-188629
• 6Q33HOF94Z
• InChI=1/C20H16O5/c1-20(2)8-7-13-15(25-20)9-16-17(18(13)22)19(23)14(10-24-16)11-3-5-12(21)6-4-11/h3-10,21-22H,1-2H
• 5-Hydroxy-7-(p-hydroxyphenyl)-2,2-dimethyl-2H,6H-benzodipyran-6-one
• LMPK12050202
• Q4735614
• NSC775898
• UNII-6Q33HOF94Z
• GLXC-17501
• 5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-pyrano[3,2-g]chromen-6-one
• 5-HYDROXY-3-(4-HYDROXYPHENYL)-8,8-DIMETHYLPYRANO(3,2-G)CHROMEN-4-ONE
• 5-hydroxy-7-(4-hydroxyphenyl)-2,2- dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
• 34086-50-5
• XA161646
• FS-9772
• DTXSID00187683
• AKOS032962128
• 5-Hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-2H,6H-pyrano[3,2-g]chromen-6-one
• NSC-775898
• 2H,6H-Benzodipyran-6-one, 5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-
• Alpinum Isoflavone
• SCHEMBL571695
• DA-50361

• Inchi： 1S/C20H16O5/c1-20(2)8-7-13-15(25-20)9-16-17(18(13)22)19(23)14(10-24-16)11-3-5-12(21)6-4-11/h3-10,21-22H,1-2H3
• InChI Key： RQAMSFTXEFSBPK-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(C(C4C=CC(=CC=4)O)=CO3)=O)=C(C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 336.09978
• Monoisotopic Mass: 336.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 562.1±50.0 °C at 760 mmHg
• Flash Point: 205.8±23.6 °C
• PSA: 75.99
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Alpinumisoflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Alpinumisoflavone

Comprehensive Overview of Alpinumisoflavone (CAS No. 34086-50-5): Properties, Applications, and Research Insights

Alpinumisoflavone (CAS No. 34086-50-5) is a naturally occurring isoflavonoid compound derived from plants such as Derris eriocarpa and Flemingia philippinensis. This bioactive phytochemical has garnered significant attention in recent years due to its potential anti-inflammatory, antioxidant, and anti-cancer properties. Researchers and healthcare professionals are increasingly exploring its mechanisms of action, particularly in the context of oxidative stress and chronic diseases, aligning with the growing global interest in plant-based therapeutics.

The molecular structure of Alpinumisoflavone features a diphenylpropane skeleton, which is characteristic of isoflavones. This structure contributes to its ability to modulate cellular pathways, including those involving NF-κB and MAPK signaling. Recent studies highlight its role in apoptosis induction in cancer cells, making it a subject of interest in oncology research. Additionally, its neuroprotective effects have been investigated in models of neurodegenerative diseases, a hot topic given the rising prevalence of conditions like Alzheimer's and Parkinson's.

In the realm of natural product chemistry, Alpinumisoflavone stands out for its dual functionality as both a therapeutic agent and a research tool. Its low toxicity profile in preclinical studies has spurred exploration into its use as a dietary supplement, especially in formulations targeting immune support and cellular health. Consumers searching for "natural alternatives to synthetic drugs" or "plant-derived anti-cancer compounds" will find this molecule particularly relevant, as it bridges traditional medicine and modern pharmacology.

From a commercial perspective, Alpinumisoflavone is available in various purity grades (e.g., ≥98% HPLC) for research purposes. Analytical techniques such as LC-MS and NMR spectroscopy are routinely employed to verify its identity and quality. The compound's stability under different pH conditions and storage temperatures is frequently queried in scientific forums, reflecting practical concerns in laboratory settings. Furthermore, its solubility in organic solvents (e.g., DMSO, ethanol) is a key consideration for experimental design.

Emerging trends in precision medicine and nutraceuticals have amplified interest in Alpinumisoflavone's potential synergies with other polyphenols, such as curcumin or resveratrol. Questions like "How does Alpinumisoflavone compare to other isoflavones?" or "Can it enhance chemotherapy efficacy?" dominate academic discourse. While clinical trials remain limited, in vitro and animal studies suggest promising applications in metabolic syndrome and cardiovascular protection, areas of high public health relevance.

In summary, Alpinumisoflavone (CAS No. 34086-50-5) represents a multifaceted compound with expanding scientific and commercial value. Its intersection with holistic health, cancer research, and drug discovery positions it as a compelling subject for further investigation. As demand for evidence-based natural remedies grows, this isoflavone derivative is poised to play an increasingly prominent role in both academia and industry.